Cas no 13137-64-9 (Periplocin)

Periplocin structure

Product Name:Periplocin

CAS No:13137-64-9

MF:C₃₆H₅₆O₁₃

MW:696.82

MDL:MFCD01745141

CID:49053

PubChem ID:14463159

Update Time:2024-11-02

Periplocin Chemical and Physical Properties

Names and Identifiers

- Periplocin
- 3-[(3S,5S,10R,13R,14S,17R)-3-[(2R,5R)-6-[[(3R,6S)-4,6-dihydroxy-2-methyloxan-3-yl]oxymethyl]-3,5-dihydroxy-4-methoxyoxan-2-yl]oxy-5,14-dihydroxy-10,13-dimethyl-2,3,4,6,7,8,9,11,12,15,16,17-dodecahydro
- Periplocoside
- Glucoperiplocymarin
- Periplogenin + D-cymarose + D-glucose
- Periplogenin + D-cymarose + D-glucose [German]
- 3β-[(4-O-β-D-Glucopyranosyl-3-O-methyl-2,6-dideoxy-β-D-ribo-hexopyranosyl)oxy]-5,14-dihydroxy-5β,14β-card-20(22)-enolide
- s9181
- AS-75113
- 13137-64-9
- CARD-20(22)-ENOLIDE, 3-((2,6-DIDEOXY-4-O-.BETA.-D-GLUCOPYRANOSYL-3-O-METHYL-.BETA.-D-RIBO-HEXOPYRANOSYL)OXY)-5,14-DIHYDROXY-, (3.BETA.,5.BETA.)-
- BRN 0075742
- CS-0016801
- (3?,5?)-3-[(2,6-Dideoxy-4-O-?-D-glucopyranosyl-3-O-methyl-?-D-ribo-hexopyranosyl)oxy]-5,14-dihydroxy-card-20(22)-enolide; Periplocin (6CI,7CI,8CI); (3?,5?)-3-[(2,6-Dideoxy-4-O-?-D-glucopyranosyl-3-O-methyl-?-D-ribo-hexopyranosyl)oxy]-5,14-dihydroxycard-20(22)-enolide; Periplocoside; Periplogenin 3-O-[?-D-glucopyranosyl-(1?4)-?-D-cymaropyranoside]
- AKOS030573522
- 4-((3S,5S,8R,9S,10R,13R,14S,17R)-5,14-Dihydroxy-3-(((2R,4S,5R,6R)-4-methoxy-6-methyl-5-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)tetrahydro-2H-pyran-2-yl)oxy)-10,13-dimethylhexadecahydro-1H-cyclopenta[a]phenanthren-17-yl)furan-2(5H)-one
- PERIPLOGENIN 3-O-(.BETA.-D-GLUCOPYRANOSYL-(1->4)-.BETA.-D-CYMAROPYRANOSIDE)
- UNII-199X940O3K
- 199X940O3K
- 3-[(3S,5S,8R,9S,10R,13R,14S,17R)-5,14-dihydroxy-3-[(2R,4S,5R,6R)-4-methoxy-6-methyl-5-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]oxy-10,13-dimethyl-2,3,4,6,7,8,9,11,12,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]-2H-furan-5-one
- 4-18-00-02439 (Beilstein Handbook Reference)
- HY-N1381
- Q27252090
- Card-20(22)-enolide, 3-[(2,6-dideoxy-4-O-beta-D-glucopyranosyl-3-O-methyl-beta-D-ribo-hexopyranosyl)oxy]-5,14-dihydroxy-, (3beta,5beta)-
- AC-34379
- Card-20(22)-enolide, 3-((2,6-dideoxy-4-O-beta-D-glucopyranosyl-3-O-methyl-beta-D-ribo-hexopyranosyl)oxy)-5,14-dihydroxy-, (3-beta,5-beta)-
- DTXSID501030586
- CCG-270383
- PERIPLOCIN [MI]
- 1ST169180
- 3-((3S,5S,8R,9S,10R,13R,14S,17R)-5,14-dihydroxy-3-((2R,4S,5R,6R)-4-methoxy-6-methyl-5-((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxyoxan-2-yl)oxy-10,13-dimethyl-2,3,4,6,7,8,9,11,12,15,16,17-dodecahydro-1H-cyclopenta(a)phenanthren-17-yl)-2H-furan-5-one
- PeriplocinGlucoperiplocymarin; 3-[(3S,5S,8R,9S,10R,13R,14S,17R)-5,14-dihydroxy-3-[(2R,4S,5R,6R)-4-methoxy-6-methyl-5-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]oxy-10,13-dimethyl-2,3,4,6,7,8,9,11,12,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]-2H-furan-5-one
- PERIPLOGENIN 3-O-(BETA-D-GLUCOPYRANOSYL-(1->4)-BETA-D-CYMAROPYRANOSIDE)
- CARD-20(22)-ENOLIDE, 3-((2,6-DIDEOXY-4-O-BETA-D-GLUCOPYRANOSYL-3-O-METHYL-BETA-D-RIBO-HEXOPYRANOSYL)OXY)-5,14-DIHYDROXY-, (3BETA,5BETA)-
- DA-56701
- Periplocin?
- SCHEMBL25639507
- MDL： MFCD01745141
- Inchi： 1S/C36H56O13/c1-18-31(49-32-30(41)29(40)28(39)25(16-37)48-32)24(44-4)14-27(46-18)47-20-5-9-33(2)22-6-10-34(3)21(19-13-26(38)45-17-19)8-12-36(34,43)23(22)7-11-35(33,42)15-20/h13,18,20-25,27-32,37,39-43H,5-12,14-17H2,1-4H3/t18-,20+,21-,22+,23-,24+,25-,27+,28-,29+,30-,31-,32+,33-,34-,35+,36+/m1/s1
- InChI Key： KWBPKUMWVXUSCA-AXQDKOMKSA-N
- SMILES： O[C@]12CC[C@H](C3=CC(=O)OC3)[C@@]1(C)CC[C@]1([H])[C@@]3(C)CC[C@@H](C[C@]3(CC[C@@]21[H])O)O[C@H]1C[C@@H]([C@@H]([C@@H](C)O1)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)OC

Computed Properties

Exact Mass: 696.37200
Monoisotopic Mass: 696.372092
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 6
Hydrogen Bond Acceptor Count: 13
Heavy Atom Count: 49
Rotatable Bond Count: 7
Complexity: 1280
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 10
Undefined Atom Stereocenter Count : 7
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: _0.6
Topological Polar Surface Area: 194
Molecular Weight: 696.8

Experimental Properties

Color/Form: Powder
Density: 1.1241 (rough estimate)
Melting Point: 205°C
Boiling Point: 877.409℃/760mmHg
Flash Point: 272.777°C
Refractive Index: 1.7500 (estimate)
PSA: 193.83000
LogP: 1.07850
Specific Rotation: D20 +32°

Periplocin Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Toxicity：LD in rabbits, rats (mg/kg): 10, 480 s.c. (MacKeith)
Storage Condition：Inert atmosphere,2-8°C(BD147323)

Periplocin Pricemore >>

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